Cas no 56617-69-7 (Pyrazine, 2,5-dimethyl-3-pentyl- (9CI))
56617-69-7 structure
Product Name:Pyrazine, 2,5-dimethyl-3-pentyl- (9CI)
CAS No:56617-69-7
MF:C11H18N2
MW:178.274022579193
CID:945657
PubChem ID:521746
Update Time:2025-04-19
Pyrazine, 2,5-dimethyl-3-pentyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, 2,5-dimethyl-3-pentyl- (9CI)
- 2,5-dimethyl-3-pentylpyrazine
- DB-327313
- 56617-69-7
- 2,5-Dimethyl-3-n-pentylpyrazine
- VJNUCPVMBFFSSP-UHFFFAOYSA-N
- SCHEMBL7115020
- Pyrazine, 2,5-dimethyl-3-pentyl-
- Pyrazine,2,5-dimethyl-3-pentyl-(9ci)
- DTXSID80334719
- 2,5-Dimethyl-3-pentylpyrazine #
-
- Inchi: 1S/C11H18N2/c1-4-5-6-7-11-10(3)12-8-9(2)13-11/h8H,4-7H2,1-3H3
- InChI Key: VJNUCPVMBFFSSP-UHFFFAOYSA-N
- SMILES: CCCCCC1C(C)=NC=C(C)N=1
Computed Properties
- Exact Mass: 178.14714
- Monoisotopic Mass: 178.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrazine, 2,5-dimethyl-3-pentyl- (9CI) Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
56617-69-7 (Pyrazine, 2,5-dimethyl-3-pentyl- (9CI)) Related Products
- 34413-35-9(5,6,7,8-Tetrahydroquinoxaline)
- 4006-50-2(1,2,3,4,6,7,8,9-Octahydrophenazine)
- 15834-78-3(Pyrazine,5-butyl-2,3-dimethyl-)
- 15986-80-8(2-Methyl-3-propyl-pyrazine)
- 15987-00-5(2-Butyl-3-methylpyrazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk